Cas no 28542-76-9 (Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-)

Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl- structure
28542-76-9 structure
Product Name:Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-
CAS No:28542-76-9
MF:C22H34N6O13S2
MW:654.667763233185
CID:275245
PubChem ID:10427882
Update Time:2024-02-28

Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-
    • (2S)-2-acetamido-5-[[(2R)-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid
    • Glutamine,N2-acetyl-N-[1-[(carboxymethyl)carbamoyl]-2-mercaptoethyl]- (7CI)
    • Glutamine,N2-acetyl-N-[1-[(carboxymethyl)carbamoyl]-2-mercaptoethyl]-, L- (8CI)
    • Glycine,N-[N-(N-acetyl-L-g-glutamyl)-L-cysteinyl]-
    • N-Acetylglutathione
    • Ac-gama-Glu-Cys-Gly
    • Glycine, N-acetyl-L-γ-glutamyl-L-cysteinyl-
    • Inchi: 1S/C22H34N6O13S2/c1-10(29)28(7-18(34)35)20(37)14(27-16(31)5-3-12(24)22(40)41)9-43-42-8-13(19(36)25-6-17(32)33)26-15(30)4-2-11(23)21(38)39/h11-14H,2-9,23-24H2,1H3,(H,25,36)(H,26,30)(H,27,31)(H,32,33)(H,34,35)(H,38,39)(H,40,41)/t11-,12-,13-,14-/m0/s1
    • InChI Key: UERXMFPIQPFUPU-XUXIUFHCSA-N
    • SMILES: O=C([C@@H](NC(=O)CC[C@@H](C(=O)O)N)CSSC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)N(C(C)=O)CC(=O)O

Computed Properties

  • Exact Mass: 349.09437113g/mol
  • Monoisotopic Mass: 349.09437113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 163Ų

Experimental Properties

  • Density: 1.406±0.06 g/cm3(Predicted)
  • Boiling Point: 870.1±65.0 °C(Predicted)
  • pka: 3.24±0.10(Predicted)

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